Cas no 2229672-12-0 (2-1-(2-phenylethenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-phenylethenyl)cyclobutylethan-1-amine
• CAS No: 2229672-12-0
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5845230
• PubChem ID: 165785843
• Update Time: 2025-06-08

2-1-(2-phenylethenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-phenylethenyl)cyclobutylethan-1-amine
• 2229672-12-0
• EN300-1860874
• 2-[1-(2-phenylethenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C14H19N/c15-12-11-14(8-4-9-14)10-7-13-5-2-1-3-6-13/h1-3,5-7,10H,4,8-9,11-12,15H2/b10-7+
• InChI Key： CXBWJDXJHHOEHJ-JXMROGBWSA-N
• SMILES： NCCC1(/C=C/C2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-phenylethenyl)cyclobutylethan-1-amine

Exploring the Unique Properties and Applications of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine (CAS No. 2229672-12-0)

In the rapidly evolving field of organic chemistry, 2-1-(2-phenylethenyl)cyclobutylethan-1-amine (CAS No. 2229672-12-0) has emerged as a compound of significant interest due to its distinctive structural features and potential applications. This amine derivative, characterized by its cyclobutyl core and phenylethenyl substituent, offers a unique combination of reactivity and stability, making it a valuable candidate for various research and industrial applications.

The molecular architecture of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine incorporates a cyclobutane ring, which is known for its ring strain and conformational flexibility. This structural motif is increasingly sought after in medicinal chemistry and materials science, as it can influence the compound's binding affinity and physical properties. The presence of the phenylethenyl group further enhances its potential for π-π stacking interactions, a feature often exploited in the design of organic electronic materials and pharmaceutical intermediates.

Recent trends in scientific literature highlight a growing interest in strained ring systems like cyclobutanes, particularly in the context of drug discovery and agrochemical development. Researchers are actively investigating how the incorporation of such motifs can improve the bioavailability and metabolic stability of active compounds. 2-1-(2-phenylethenyl)cyclobutylethan-1-amine, with its balanced lipophilicity and steric profile, presents an intriguing case study in this regard.

From a synthetic chemistry perspective, the preparation of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine often involves innovative strategies to construct the cyclobutyl ring while preserving the sensitive amine functionality. Modern catalytic methods, including photoredox catalysis and transition metal-mediated processes, have shown promise in the efficient assembly of such architectures. These advancements align with the broader industry push toward greener and more atom-economical synthetic routes.

The potential applications of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine extend beyond traditional chemical synthesis. In the realm of materials science, its conjugated phenylethenyl moiety makes it a candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Meanwhile, the pharmaceutical sector continues to explore its utility as a building block for novel bioactive molecules, particularly in central nervous system (CNS) drug development where amine-containing scaffolds are prevalent.

Quality control and characterization of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine present their own challenges and opportunities. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming its structural integrity. These methods also facilitate the detection of potential impurities or stereoisomers that could impact the compound's performance in downstream applications.

As regulatory landscapes evolve globally, compounds like 2-1-(2-phenylethenyl)cyclobutylethan-1-amine must be evaluated for their environmental and toxicological profiles. The scientific community is increasingly focused on developing predictive models to assess the sustainability and safety of such substances early in the research process. This proactive approach aligns with the principles of green chemistry and responsible innovation.

The commercial availability of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine (CAS No. 2229672-12-0) has expanded in recent years, reflecting growing market demand. Suppliers now offer various grades of purity to accommodate different research needs, from exploratory studies to scale-up projects. This accessibility has accelerated investigation into its properties and potential uses across multiple disciplines.

Looking ahead, the scientific trajectory of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine appears promising. As computational chemistry tools become more sophisticated, researchers can better predict and optimize its behavior in complex systems. This synergy between experimental and theoretical approaches will likely yield new insights into this versatile compound's full potential.

For professionals seeking detailed technical information about 2-1-(2-phenylethenyl)cyclobutylethan-1-amine, comprehensive spectral data and synthetic protocols are increasingly available through open-access platforms and specialized databases. This democratization of chemical knowledge supports innovation while maintaining rigorous standards of reproducibility and safety.

The story of 2-1-(2-phenylethenyl)cyclobutylethan-1-amine exemplifies how targeted molecular design can yield compounds with exceptional utility. As research continues to uncover its capabilities, this substance may well find its place among the next generation of functional materials and therapeutic agents that address contemporary scientific challenges.